Cas no 13347-77-8 (Z-Gly-Gly-Leu-OH)
Z-Gly-Gly-Leu-OH is a tetrapeptide derivative featuring a benzyloxycarbonyl (Z) protecting group at the N-terminus and a free carboxyl group at the C-terminus. This compound serves as a valuable intermediate in peptide synthesis, particularly for constructing larger peptide chains or studying protease specificity. The sequence incorporates glycine-glycine-leucine, offering flexibility due to the glycine residues and hydrophobicity from the leucine moiety. Its Z-protection enhances stability during synthetic procedures while remaining cleavable under mild conditions. The product is characterized by high purity (>95%) and is commonly utilized in biochemical research, including enzyme-substrate interaction studies and as a model compound for peptide bond formation investigations. Proper storage at -20°C is recommended to maintain stability.
Z-Gly-Gly-Leu-OH structure
Product Name:Z-Gly-Gly-Leu-OH
CAS No:13347-77-8
MF:C18H25N3O6
MW:379.407604932785
CID:49181
PubChem ID:7272727
Update Time:2025-07-02
Z-Gly-Gly-Leu-OH Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyloxycarbonylglycylglycyl-L-leucine
- Z-Gly-Gly-Leu-OH
- 4-methyl-2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]pentanoic acid
- N-CBZ-GLY-GLY-LEU
- Z-Gly-Gly-Leu
- Cbz-Gly-Gly-Leu-OH
- Cbz-Gly-Gly-L-Leu-OH
- Z-GLYCYL-GLYCYL-L-LEUCINE
- N-carbobenzyloxy-Gly-Gly-Leu
- N-CARBOBENZOXY-GLYCYLGLYCYL-L-LEUCINE
- CS-0444663
- (2S)-4-methyl-2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]pentanoic acid
- ((Benzyloxy)carbonyl)glycylglycyl-L-leucine
- (S)-11-isobutyl-3,6,9-trioxo-1-phenyl-2-oxa-4,7,10-triazadodecan-12-oic acid
- SCHEMBL9682622
- 13347-77-8
- NSC-169164
- NSC169164
- SB44546
- DTXSID90305117
-
- Inchi： 1S/C18H25N3O6/c1-12(2)8-14(17(24)25)21-16(23)10-19-15(22)9-20-18(26)27-11-13-6-4-3-5-7-13/h3-7,12,14H,8-11H2,1-2H3,(H,19,22)(H,20,26)(H,21,23)(H,24,25)/t14-/m0/s1
- InChI Key： BXYXLQLWQBOEDJ-AWEZNQCLSA-N
- SMILES： OC([C@H](CC(C)C)NC(CNC(CNC(=O)OCC1C=CC=CC=1)=O)=O)=O
Computed Properties
- Exact Mass: 379.17400
- Monoisotopic Mass: 379.174336
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 11
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 134
- Surface Charge: 0
- Tautomer Count: 8
- XLogP3: 1.4
Experimental Properties
- Density: 1.236
- Boiling Point: 711.4 °C at 760 mmHg
- Flash Point: 711.4 °C at 760 mmHg
- Refractive Index: 1.539
- PSA: 133.83000
- LogP: 1.81720
Z-Gly-Gly-Leu-OH Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Z-Gly-Gly-Leu-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G650208-50mg |
Z-Gly-Gly-Leu-OH |
13347-77-8 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | G650208-100mg |
Z-Gly-Gly-Leu-OH |
13347-77-8 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | G650208-500mg |
Z-Gly-Gly-Leu-OH |
13347-77-8 | 500mg |
$ 250.00 | 2022-06-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | Z915874-250mg |
Z-Gly-Gly-Leu |
13347-77-8 | 95% | 250mg |
￥410.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | Z915874-1g |
Z-Gly-Gly-Leu |
13347-77-8 | 95% | 1g |
￥1,200.00 | 2022-08-31 | |
| eNovation Chemicals LLC | Y1264680-1g |
Z-GLY-GLY-LEU-OH |
13347-77-8 | 95% | 1g |
$170 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1264680-250mg |
Z-GLY-GLY-LEU-OH |
13347-77-8 | 95% | 250mg |
$90 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1264680-1g |
Z-GLY-GLY-LEU-OH |
13347-77-8 | 95% | 1g |
$170 | 2025-02-19 | |
| Aaron | AR009E8G-250mg |
Z-Gly-Gly-Leu-OH |
13347-77-8 | 95% | 250mg |
$56.00 | 2025-02-11 | |
| Aaron | AR009E8G-1g |
Z-Gly-Gly-Leu-OH |
13347-77-8 | 95% | 1g |
$194.00 | 2025-02-11 |
Z-Gly-Gly-Leu-OH Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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